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Compound of Interest

Compound Name: 1-Naphthylamine hydrochloride

Cat. No.: B1265444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, safety

considerations, and core laboratory applications of 1-Naphthylamine hydrochloride. The

information is intended to support researchers in the safe and effective use of this reagent in a

laboratory setting.

Core Physical and Chemical Properties
1-Naphthylamine hydrochloride is the hydrochloride salt of 1-Naphthylamine, an aromatic

amine. It is typically supplied as a crystalline powder. Its properties are critical for preparing

solutions and for storage.[1][2][3] The key physical and chemical data are summarized in the

table below.
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Property Value Reference(s)

Chemical Name
1-Naphthalenamine,

hydrochloride
[4][5]

Synonyms

alpha-Naphthylamine

hydrochloride, 1-

Aminonaphthalene

hydrochloride

[4][5]

CAS Number 552-46-5 [2][6]

Molecular Formula C₁₀H₉N·HCl or C₁₀H₁₀ClN [2][4][7]

Molecular Weight 179.65 g/mol [1][4][7]

Appearance

White to greyish-white or pale

red crystalline powder.[1][2][3]

[8]

[1][2][3][8]

Odor
Disagreeable, ammonia-like

odor.[3][8][9]
[3][8][9]

Melting Point 272-275 °C [2][9]

Solubility
Soluble in water, alcohol, and

ether.[2][3][8]
[2][3][8]

Water Solubility 37.7 g/L [2][3][9]

Stability

Stable under normal

conditions.[1] Sensitive to air

and light; may turn brown on

exposure.[5][10][11]

[1][5][10][11]

Health and Safety Information
Hazard Summary: 1-Naphthylamine hydrochloride is harmful if swallowed.[1][12] The parent

compound, 1-Naphthylamine, is a potent carcinogen and can cause bladder cancer.[2][11][13]

Users must handle this chemical with extreme caution.
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Handling: Use personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat.[1][6] Work in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[6] Avoid contact with skin and eyes.

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and oxidizing

agents.[2][3][6] Keep the container tightly closed.[1] Some sources recommend storing under

nitrogen.[6]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[6]

Primary Laboratory Application: The Griess Test for
Nitrite Detection
1-Naphthylamine hydrochloride is a classical reagent in the Griess test, a widely used

analytical method for the colorimetric determination of nitrite (NO₂⁻) ions in solution.[2][8] This

test is a common indirect method for quantifying nitric oxide (NO), a critical signaling molecule

in many physiological and pathological processes.[1] Due to the short half-life of NO, its

concentration is often estimated by measuring its stable oxidized metabolites, nitrite and

nitrate.[1]

Principle of the Griess Reaction
The Griess test is a two-step diazotization reaction.[1]

Diazotization: In an acidic medium, nitrite reacts with a primary aromatic amine (e.g.,

sulfanilic acid or sulfanilamide) to form a diazonium salt.

Azo Coupling: The diazonium salt is then coupled with an aromatic coupling agent, such as

1-Naphthylamine hydrochloride, to form a colored azo dye.[7]

The intensity of the resulting pink-red color is directly proportional to the nitrite concentration

and can be quantified using a spectrophotometer.
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Caption: Chemical principle of the Griess reaction.

Note on Modern Reagents: Due to the carcinogenicity of 1-naphthylamine, most modern

commercial Griess reagent kits have replaced it with N-(1-naphthyl)ethylenediamine

dihydrochloride (NED).[1][2] NED is less toxic and forms a more soluble and stable azo dye.[1]

The following protocol is provided for contexts where the classical reagent is required, but

substitution with NED is strongly recommended for safety and performance.

Experimental Protocol: Nitrite Quantification
This protocol describes the preparation of a classical Griess reagent using 1-Naphthylamine
hydrochloride and its application for measuring nitrite in aqueous samples.

Materials:

Sulfanilic acid

1-Naphthylamine hydrochloride

Glacial acetic acid or Phosphoric acid

Sodium nitrite (NaNO₂) for standard curve

Deionized water

Sample containing nitrite (e.g., cell culture supernatant, water sample)
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Spectrophotometer or microplate reader (520-550 nm)

Reagent Preparation (Griess Reagent): The Griess reagent consists of two separate solutions

that are typically mixed before use.

Solution A (Diazotizing Reagent): Dissolve 0.5 g of sulfanilic acid in 150 mL of 20% glacial

acetic acid (or 5% phosphoric acid).[8]

Solution B (Coupling Reagent): Prepare a saturated solution of 1-Naphthylamine
hydrochloride in 20% glacial acetic acid. To prepare, gently heat 0.1 g of 1-Naphthylamine
hydrochloride in 100 mL of 20% acetic acid. A slight excess that does not dissolve is

acceptable. Allow to cool and filter.

Working Griess Reagent: Mix equal volumes of Solution A and Solution B immediately before

use.

Procedure:

Prepare Nitrite Standards: Create a stock solution of sodium nitrite (e.g., 1 mM). From this

stock, prepare a series of dilutions in the same buffer or medium as your samples to

generate a standard curve (e.g., 0-100 µM).

Sample Preparation: If samples contain particulates (like cells), centrifuge and collect the

supernatant.[1]

Reaction Setup: In a 96-well plate or cuvettes:

Add 100 µL of each standard or sample.

Add 100 µL of the freshly mixed working Griess Reagent.

Incubation: Incubate the mixture for 15-30 minutes at room temperature, protected from light.

[8] A pink-to-red color will develop.

Measurement: Measure the absorbance at approximately 540 nm using a spectrophotometer

or microplate reader.[1][10]

Quantification:
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Subtract the absorbance of a blank (buffer/medium + Griess reagent) from all readings.

Plot the absorbance of the standards versus their known concentrations to create a

standard curve.

Determine the nitrite concentration of the samples by interpolating their absorbance values

from the standard curve.
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Caption: Experimental workflow for the Griess test.
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Conclusion
1-Naphthylamine hydrochloride is a historically significant reagent for the colorimetric

detection of nitrite. While its use has been largely superseded by safer alternatives like NED,

understanding its properties and the classical Griess test protocol remains valuable for specific

research contexts. Strict adherence to safety protocols is mandatory when handling this

compound due to its associated health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265444#1-naphthylamine-hydrochloride-physical-
properties-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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